Cas no 908597-00-2 (2-(2,5-Dimethylphenoxy)ethylamine hydrochloride)

• Product Name: 2-(2,5-Dimethylphenoxy)ethylamine hydrochloride
• CAS No: 908597-00-2
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• CID: 4664712
• PubChem ID: 45595788
• Update Time: 2025-05-23

2-(2,5-Dimethylphenoxy)ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(2,5-dimethylphenoxy)ethyl]amine hydrochloride
• 2-(2,5-Dimethylphenoxy)ethan-1-amine hydrochloride
• 2-(2,5-Dimethylphenoxy)ethan-1-aminehydrochloride
• AKOS024397729
• [2-(2,5-dimethylphenoxy)ethyl]aminehydrochloride
• F88309
• 2-(2,5-DIMETHYLPHENOXY)ETHANAMINE HYDROCHLORIDE
• [2-(2,5-Dimethylphenoxy)ethyl]amine HCl
• MFCD11844606
• 2-(2,5-dimethylphenoxy)ethanamine;hydrochloride
• 908597-00-2
• BS-39949
• 2-(2,5-Dimethylphenoxy)ethylamine hydrochloride

• Inchi： 1S/C10H15NO.ClH/c1-8-3-4-9(2)10(7-8)12-6-5-11;/h3-4,7H,5-6,11H2,1-2H3;1H
• InChI Key： FWRHYMNZTWOMHE-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=CC=1C)CCN.Cl

Computed Properties

• Exact Mass: 201.0920418g/mol
• Monoisotopic Mass: 201.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2,5-Dimethylphenoxy)ethylamine hydrochloride

Comprehensive Analysis of 2-(2,5-Dimethylphenoxy)ethylamine hydrochloride (CAS No. 908597-00-2)

In the realm of fine chemicals and pharmaceutical intermediates, 2-(2,5-Dimethylphenoxy)ethylamine hydrochloride (CAS No. 908597-00-2) has garnered significant attention due to its versatile applications. This compound, often referred to by its systematic name or CAS number, is a key building block in synthetic chemistry. Researchers and manufacturers frequently search for "908597-00-2 supplier" or "2-(2,5-Dimethylphenoxy)ethylamine HCl synthesis," highlighting its industrial relevance. Its molecular structure combines a phenoxyethylamine backbone with dimethyl substitutions, offering unique reactivity for drug discovery and material science.

The growing demand for high-purity 2-(2,5-Dimethylphenoxy)ethylamine hydrochloride aligns with trends in personalized medicine and green chemistry. Recent studies explore its potential as a precursor for bioactive molecules targeting neurological pathways, a hot topic in "neuropharmacology intermediates" discussions. Analytical techniques like HPLC and NMR confirm its stability under standard storage conditions, addressing common queries about "CAS 908597-00-2 stability data."

From a regulatory perspective, this compound is classified as non-hazardous under normal handling conditions, making it preferable for "sustainable chemical processes." Its solubility profile (freely soluble in water and polar solvents) is frequently cited in "solubility of phenoxyethylamine derivatives" searches. Manufacturers emphasize strict adherence to ISO guidelines during production, ensuring batch-to-batch consistency for critical applications.

Innovative applications of 908597-00-2 extend to advanced material science, particularly in polymer modification. The dimethylphenoxy moiety contributes to enhanced thermal resistance, answering industry demands for "heat-resistant polymer additives." Patent literature reveals its utility in creating specialty coatings with improved adhesion properties, a subject trending in "smart coating formulations" research.

Quality control protocols for 2-(2,5-Dimethylphenoxy)ethylamine hydrochloride typically involve rigorous spectroscopic validation and residual solvent analysis. This addresses frequent questions about "CAS 908597-00-2 analytical methods" from quality assurance professionals. The compound's shelf life (>24 months when stored properly) makes it economically viable for long-term research projects, a crucial factor in "bulk chemical procurement" decisions.

Emerging studies investigate the compound's role in catalytic systems, particularly in asymmetric synthesis – a frontier area in "chiral chemistry breakthroughs." Its balanced lipophilicity (logP ~2.1) makes it valuable for medicinal chemistry optimization, frequently discussed in "lead compound modification strategies" forums. These characteristics position it as a multifunctional intermediate in modern synthetic workflows.

Environmental considerations regarding 908597-00-2 are increasingly prominent, with biodegradability studies showing favorable results. This responds to growing "eco-friendly chemical alternatives" inquiries. The compound's low volatility minimizes inhalation risks, making it suitable for standard laboratory environments without specialized containment systems.

Technical specifications often highlight the compound's melting point (192-195°C) and pH stability (2-8), critical parameters for "process chemistry optimization." Recent advancements in its crystallization techniques have improved yield and purity, addressing common challenges noted in "amine hydrochloride purification" literature. These developments contribute to more efficient scale-up processes for industrial applications.

The global market for 2-(2,5-Dimethylphenoxy)ethylamine hydrochloride reflects expanding applications in electronic materials. Its dielectric properties are being evaluated for "next-generation semiconductor materials," aligning with the microelectronics industry's roadmap. Custom synthesis services now offer isotope-labeled versions (e.g., deuterated forms) to meet advanced research needs in metabolic studies.

Future research directions may explore the compound's potential in supramolecular chemistry, particularly in host-guest systems – a rapidly evolving "molecular recognition technology" domain. Its structural features suggest possible applications in sensor development, responding to increasing interest in "chemical sensing materials" across multiple industries.